molecular formula C36H36O19 B1249357 quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside)

quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside)

Cat. No. B1249357
M. Wt: 772.7 g/mol
InChI Key: YFERBGPVRSLDSL-GVZNLTFMSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside) is a quercetin O-glycoside that is quercetin substituted by a alpha-6'''-caffeoylglucosyl-beta-1,2-rhamnosyl residue at position 3 via glycosidic linkage. Isolated from Sedum sarmentosum, it exhibits inhibitory activity against angiotensin-converting enzyme. It has a role as a metabolite and an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor. It is a disaccharide derivative, a cinnamate ester and a quercetin O-glycoside. It derives from a trans-caffeic acid.

Scientific Research Applications

Angiotensin Converting Enzyme (ACE) Inhibition

A study isolated quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside) from Sedum sarmentosum, demonstrating its ability to inhibit angiotensin I converting enzyme (ACE) activity in a concentration-dependent manner (Oh et al., 2004).

Antioxidant Activity

Research has shown that quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside) exhibits significant antioxidant activity. This was evidenced in a study where it was evaluated for its scavenging activity using various antioxidant assays (Braham et al., 2005).

Wound Healing Properties

A study found that quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside) possesses wound healing properties. It was active in scratch-wound healing assays on keratinocytes, indicating its potential in promoting tissue regeneration (Clericuzio et al., 2012).

properties

Product Name

quercetin 3-O-alpha-(6'''-caffeoylglucosyl-beta-1,2-rhamnoside)

Molecular Formula

C36H36O19

Molecular Weight

772.7 g/mol

IUPAC Name

[(2R,3S,4S,5R,6S)-6-[(2S,3R,4R,5R,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-3-yl]oxy-4,5-dihydroxy-6-methyloxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

InChI

InChI=1S/C36H36O19/c1-13-26(44)30(48)34(55-35-31(49)29(47)27(45)23(53-35)12-50-24(43)7-3-14-2-5-17(38)19(40)8-14)36(51-13)54-33-28(46)25-21(42)10-16(37)11-22(25)52-32(33)15-4-6-18(39)20(41)9-15/h2-11,13,23,26-27,29-31,34-42,44-45,47-49H,12H2,1H3/b7-3+/t13-,23+,26-,27+,29-,30+,31+,34+,35-,36-/m0/s1

InChI Key

YFERBGPVRSLDSL-GVZNLTFMSA-N

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)COC(=O)/C=C/C6=CC(=C(C=C6)O)O)O)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)OC5C(C(C(C(O5)COC(=O)C=CC6=CC(=C(C=C6)O)O)O)O)O)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.